Cas no 1417501-15-5 (Ethyl 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate
• CAS No: 1417501-15-5
• MF: C₁₁H₈F₄O₄
• MW: 280.172437667847
• CID: 5691559
• PubChem ID: 91655654
• Update Time: 2023-10-31

Ethyl 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-trifluoromethoxy-phenyl)-oxo-acetic acid ethyl ester
• Benzeneacetic acid, 3-fluoro-α-oxo-4-(trifluoromethoxy)-, ethyl ester
• ethyl 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate
• ethyl 2-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-oxoacetate
• Ethyl2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate
• 1417501-15-5
• Ethyl 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate

• MDL： MFCD22688416
• Inchi： 1S/C11H8F4O4/c1-2-18-10(17)9(16)6-3-4-8(7(12)5-6)19-11(13,14)15/h3-5H,2H2,1H3
• InChI Key： ZUKSLWVCQCJHFS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OCC)=O)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 280.03587138g/mol
• Monoisotopic Mass: 280.03587138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 296.4±40.0 °C at 760 mmHg
• Flash Point: 128.8±22.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-oxoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)